Cas no 106660-80-4 (Hexanoic acid, 2-[[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-2-propyl-)

• Product Name: Hexanoic acid, 2-[[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-2-propyl-
• CAS No: 106660-80-4
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• CID: 1177911
• Update Time: 2024-08-05

Hexanoic acid, 2-[[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-2-propyl- Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid, 2-[[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-2-propyl-

• Inchi： 1S/C19H36O3/c1-6-8-12-19(11-7-2,18(20)21)22-17-13-15(5)9-10-16(17)14(3)4/h14-17H,6-13H2,1-5H3,(H,20,21)
• InChI Key： IAEIMLRDOJGKFD-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1CC(C)CCC1C(C)C)(CCC)CCCC

Computed Properties

• Exact Mass: 312.26658

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 426.1±18.0 °C(Predicted)
• PSA: 46.53
• pka: 3.67±0.40(Predicted)